Cas no 896290-30-5 ((2Z)-3-(3,4-dimethoxyphenyl)-N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylprop-2-enamide)

(2Z)-3-(3,4-dimethoxyphenyl)-N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylprop-2-enamide structure
896290-30-5 structure
Product Name:(2Z)-3-(3,4-dimethoxyphenyl)-N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylprop-2-enamide
CAS No:896290-30-5
MF:C21H21FN2O4
MW:384.400849103928
CID:6594018
PubChem ID:18573372
Update Time:2024-01-03

(2Z)-3-(3,4-dimethoxyphenyl)-N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2Z)-3-(3,4-dimethoxyphenyl)-N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylprop-2-enamide
    • (Z)-3-(3,4-dimethoxyphenyl)-N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]prop-2-enamide
    • (Z)-3-(3,4-dimethoxyphenyl)-N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)acrylamide
    • (2Z)-3-(3,4-dimethoxyphenyl)-N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]prop-2-enamide
    • 896290-30-5
    • F2539-0768
    • AKOS024658476
    • Inchi: 1S/C21H21FN2O4/c1-27-18-8-6-14(10-19(18)28-2)7-9-20(25)23-16-12-21(26)24(13-16)17-5-3-4-15(22)11-17/h3-11,16H,12-13H2,1-2H3,(H,23,25)/b9-7-
    • InChI Key: AHMFLRSUJXJUEM-CLFYSBASSA-N
    • SMILES: C(NC1CC(=O)N(C2=CC=CC(F)=C2)C1)(=O)/C=C\C1=CC=C(OC)C(OC)=C1

Computed Properties

  • Exact Mass: 384.14853532g/mol
  • Monoisotopic Mass: 384.14853532g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 67.9Ų

(2Z)-3-(3,4-dimethoxyphenyl)-N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylprop-2-enamide Pricemore >>

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(2Z)-3-(3,4-dimethoxyphenyl)-N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylprop-2-enamide Related Literature

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